(4-methyl-3-sulfamoylphenyl)boronic acid
Description
“(4-methyl-3-sulfamoylphenyl)boronic acid” is a type of organoboron compound. It is a boronic acid derivative, which is a class of compounds that contain a boron atom bonded to an oxygen atom and two carbon atoms . Boronic acids are known for their ability to form stable covalent bonds with diols, making them useful in a variety of chemical reactions and applications .
Molecular Structure Analysis
The molecular structure of boronic acids, including “(4-methyl-3-sulfamoylphenyl)boronic acid”, is characterized by a boron atom bonded to an oxygen atom and two carbon atoms . The specific molecular structure of “(4-methyl-3-sulfamoylphenyl)boronic acid” is not detailed in the papers retrieved.Chemical Reactions Analysis
Boronic acids, including “(4-methyl-3-sulfamoylphenyl)boronic acid”, are widely used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The side reactions that boronic acids are most susceptible to in Suzuki–Miyaura couplings are protodeboronation, oxidation, and palladium catalysed homocoupling .Future Directions
Boronic acids, including “(4-methyl-3-sulfamoylphenyl)boronic acid”, are increasingly utilized in diverse areas of research . They have found applications in chemical biology, medicinal chemistry, biomedical devices, and material chemistry . Future research will likely continue to explore the diverse uses and applications of boronic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-methyl-3-sulfamoylphenyl)boronic acid involves the reaction of 4-methyl-3-nitrophenylboronic acid with sulfamic acid, followed by reduction of the nitro group to an amino group and subsequent sulfonation of the amino group.", "Starting Materials": [ "4-methyl-3-nitrophenylboronic acid", "sulfamic acid", "reducing agent", "sulfonating agent" ], "Reaction": [ "Step 1: 4-methyl-3-nitrophenylboronic acid is reacted with sulfamic acid in the presence of a suitable solvent and catalyst to form the corresponding sulfonamide intermediate.", "Step 2: The nitro group of the intermediate is reduced to an amino group using a reducing agent such as hydrogen gas or a metal catalyst.", "Step 3: The amino group is then sulfonated using a sulfonating agent such as chlorosulfonic acid or sulfur trioxide to yield (4-methyl-3-sulfamoylphenyl)boronic acid." ] } | |
CAS RN |
866758-50-1 |
Product Name |
(4-methyl-3-sulfamoylphenyl)boronic acid |
Molecular Formula |
C7H10BNO4S |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
